O-Desmethyl galanthamine b-D-glucuronide
O-Desmethyl galanthamine b-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
464189-54-6
VCID:
VC0021438
InChI:
InChI=1S/C22H27NO9/c1-23-7-6-22-5-4-11(24)8-13(22)31-18-12(3-2-10(9-23)14(18)22)30-21-17(27)15(25)16(26)19(32-21)20(28)29/h2-5,11,13,15-17,19,21,24-27H,6-9H2,1H3,(H,28,29)/t11-,13-,15-,16-,17+,19-,21+,22-/m0/s1
SMILES:
CN1CCC23C=CC(CC2OC4=C(C=CC(=C34)C1)O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C22H27NO9
Molecular Weight:
449.4 g/mol
O-Desmethyl galanthamine b-D-glucuronide
CAS No.: 464189-54-6
Cat. No.: VC0021438
Molecular Formula: C22H27NO9
Molecular Weight: 449.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 464189-54-6 |
|---|---|
| Molecular Formula | C22H27NO9 |
| Molecular Weight | 449.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1S,12S,14R)-14-hydroxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-9-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H27NO9/c1-23-7-6-22-5-4-11(24)8-13(22)31-18-12(3-2-10(9-23)14(18)22)30-21-17(27)15(25)16(26)19(32-21)20(28)29/h2-5,11,13,15-17,19,21,24-27H,6-9H2,1H3,(H,28,29)/t11-,13-,15-,16-,17+,19-,21+,22-/m0/s1 |
| Standard InChI Key | XDVUICJRQISSRL-KTEHNTIYSA-N |
| Isomeric SMILES | CN1CC[C@@]23C=C[C@@H](C[C@@H]2OC4=C(C=CC(=C34)C1)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)O |
| SMILES | CN1CCC23C=CC(CC2OC4=C(C=CC(=C34)C1)O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Canonical SMILES | CN1CCC23C=CC(CC2OC4=C(C=CC(=C34)C1)OC5C(C(C(C(O5)C(=O)O)O)O)O)O |
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